5,7-dichloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine

• IUPAC Name: 5,7-dichloro-2-methylpyrazolo[4,3-d]pyrimidine
• InChI: InChI=1S/C6H4Cl2N4/c1-12-2-3-4(11-12)5(7)10-6(8)9-3/h2H,1H3
• InChI Key: PLFZXMBGZDYSSV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C2C(=N1)C(=NC(=N2)Cl)Cl
• Molecular Formula: C6H4Cl2N4
• Molecular Weight: 203.03 g/mol

Description

“5,7-dichloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine” is a chemical compound with the CAS Number: 1357087-30-9. It has a molecular weight of 203.03 and its IUPAC name is 5,7-dichloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H4Cl2N4/c1-12-2-3-4(11-12)5(7)10-6(8)9-3/h2H,1H3. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It should be stored in a refrigerator.

Scientific Research Applications

Cancer Research: CDK2 Inhibition

The compound 5,7-dichloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine has been identified as a potential inhibitor of Cyclin-Dependent Kinase 2 (CDK2), a protein associated with cancer cell growth. .

Molecular Modeling Investigations

This chemical scaffold is used in molecular modeling to understand the interaction between small molecules and biological targets. .

Synthesis of Novel Compounds

The structure of 5,7-dichloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine serves as a core framework for synthesizing a variety of novel compounds. .

Biochemical Studies

Researchers utilize this compound in biochemical assays to study its effect on various cellular processes. .

Pharmacological Testing

As a reference standard, 5,7-dichloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine is used in pharmacological testing to ensure the accuracy of experimental results. .

Chemical & Physical Property Analysis

The compound’s unique chemical and physical properties, such as molecular weight, exact mass, and logP, are analyzed to understand its behavior in different environments. .

Educational Purposes

In academic settings, the compound is used to teach students about chemical structures and their nomenclature. .

Industrial Applications

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Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation. The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray, and in case of eye contact, rinse cautiously with water for several minutes.

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities, given the activities observed for related pyrazolo[3,4-d]pyrimidine derivatives. More research could also be conducted to understand its synthesis and chemical reactions.

Mechanism of Action

Target of Action

The primary target of 5,7-dichloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial enzyme involved in cell cycle regulation and is often overexpressed in cancer cells .

Mode of Action

5,7-dichloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal cell cycle progression, leading to cell cycle arrest .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle pathway, particularly the transition from the G1 phase to the S phase . This disruption prevents DNA replication, a critical step for cell division, thereby inhibiting the proliferation of cancer cells .

Pharmacokinetics

The compound’s molecular weight (20303 g/mol) suggests that it may have good bioavailability, as compounds with a molecular weight below 500 g/mol are generally well-absorbed.

Result of Action

The result of 5,7-dichloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine’s action is the significant inhibition of cancer cell growth . Specifically, it has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines .